Cas no 13893-55-5 (2-amino-2,4-dimethyl-pentan-1-ol)

• Product Name: 2-amino-2,4-dimethyl-pentan-1-ol
• CAS No: 13893-55-5
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 1257356
• PubChem ID: 22096701
• Update Time: 2025-04-23

2-amino-2,4-dimethyl-pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2,4-dimethylpentan-1-ol
• 1-pentanol, 2-amino-2,4-dimethyl-
• LogP
• AKOS008142713
• 13893-55-5
• CS-0217570
• YEMAIZYKPDFKNU-UHFFFAOYSA-N
• 2-amino-2,4-dimethyl-1-pentanol
• Z734150960
• CHEMBL4534597
• EN300-77848
• AT19787
• SCHEMBL881360
• 2-amino-2,4-dimethyl-pentan-1-ol

• Inchi： 1S/C7H17NO/c1-6(2)4-7(3,8)5-9/h6,9H,4-5,8H2,1-3H3
• InChI Key： YEMAIZYKPDFKNU-UHFFFAOYSA-N
• SMILES： OCC(C)(CC(C)C)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2,4-dimethyl-pentan-1-ol

Professional Introduction to 2-amino-2,4-dimethylpentan-1-ol (CAS No. 13893-55-5)

2-amino-2,4-dimethylpentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 13893-55-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This aliphatic amine features a unique structural framework with two methyl groups at the 2nd and 4th carbon positions, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₁₇N, underscores its role as a branched-chain amine with potential applications in drug development and specialty chemical synthesis.

The compound’s structure, characterized by a primary amine functional group and a highly substituted pentane backbone, positions it as a valuable building block for more complex molecules. In recent years, advancements in medicinal chemistry have highlighted the importance of such structurally diverse amines in designing novel therapeutic agents. The presence of two methyl substituents enhances its steric profile, which can be exploited to modulate bioactivity and pharmacokinetic properties in drug candidates.

Recent studies have demonstrated the utility of 2-amino-2,4-dimethylpentan-1-ol in the synthesis of bioactive peptides and peptidomimetics. Its rigidified backbone, due to the branching at carbons 2 and 4, provides stability to peptide analogs while allowing for functional group modifications at other positions. This has been particularly relevant in the development of protease inhibitors and receptor ligands, where structural constraints are critical for target binding affinity and selectivity.

In the realm of drug discovery, 2-amino-2,4-dimethylpentan-1-ol has been employed as a precursor in the synthesis of non-peptide scaffolds. Researchers have leveraged its reactivity to introduce various pharmacophores, enabling the exploration of novel chemical spaces. For instance, its conversion into N-substituted derivatives has yielded compounds with potential antimicrobial and anti-inflammatory properties. The flexibility offered by its side chains allows chemists to fine-tune solubility and metabolic stability, key factors in optimizing drug candidates.

The compound’s role extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of 2-amino-2,4-dimethylpentan-1-ol have been investigated for their potential as intermediates in herbicides and fungicides. The ability to functionalize its amine group opens doors for designing molecules that interact selectively with biological targets in plants or pests. Additionally, its structural motifs have inspired the development of novel polymers with enhanced mechanical or thermal properties.

From a synthetic chemistry perspective, CAS No. 13893-55-5 serves as a benchmark for exploring stereoselective reactions and catalytic transformations. The challenge of controlling regioselectivity during functionalization has driven innovation in transition-metal catalysis and organocatalysis. Recent breakthroughs in asymmetric synthesis have enabled the construction of enantiomerically pure forms of this compound, which are essential for developing enantiomerically enriched drugs with improved efficacy and reduced side effects.

The industrial production of 2-amino-2,4-dimethylpentan-1-ol has also seen advancements in green chemistry principles. Process optimization efforts focus on minimizing waste generation and energy consumption while maintaining high yields. Continuous flow chemistry has emerged as a promising approach for scalable synthesis, offering better control over reaction conditions compared to traditional batch processes. Such innovations align with global sustainability goals and enhance the economic viability of producing this valuable intermediate.

In conclusion, 2-amino-2,4-dimethylpentan-1-ol (CAS No. 13893-55-5) represents a cornerstone compound in modern chemical research. Its unique structural attributes make it indispensable in pharmaceutical development, agrochemical applications, and material science innovation. As research continues to uncover new synthetic methodologies and biological functions, this compound will undoubtedly remain at the forefront of interdisciplinary investigations.